molecular formula C16H20N2O B8275845 2-(2-Hydroxy-2-p-methylphenylethyl)-3,5,6-trimethylpyrazine

2-(2-Hydroxy-2-p-methylphenylethyl)-3,5,6-trimethylpyrazine

Cat. No.: B8275845
M. Wt: 256.34 g/mol
InChI Key: WCRBUAFOVAUQGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-Hydroxy-2-p-methylphenylethyl)-3,5,6-trimethylpyrazine is a useful research compound. Its molecular formula is C16H20N2O and its molecular weight is 256.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H20N2O

Molecular Weight

256.34 g/mol

IUPAC Name

1-(4-methylphenyl)-2-(3,5,6-trimethylpyrazin-2-yl)ethanol

InChI

InChI=1S/C16H20N2O/c1-10-5-7-14(8-6-10)16(19)9-15-13(4)17-11(2)12(3)18-15/h5-8,16,19H,9H2,1-4H3

InChI Key

WCRBUAFOVAUQGI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)C(CC2=NC(=C(N=C2C)C)C)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of phenyllithium in 150 milliliters 7:3 benzene-ether (0.1 mole) at 0° C. was slowly added a solution of 13.6 grams of tetramethylpyrazine (0.1 mole). The mixture was stirred at room temperature for 2 hours and heated under reflux for 1.5 hours. The mixture was cooled to 0° C., and a solution of 12.0 grams of p-tolualdehyde (0.1 mole) in 50 milliliters of ether was added dropwise. The reaction mixture was stirred at room temperature for 1 hour and then treated in the manner of Example I. The crude product was crystallized from ether to yield 10.7 grams of product (42%) as fine white needles, m.p. 99°-101° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
[Compound]
Name
benzene-ether
Quantity
0.1 mol
Type
reactant
Reaction Step One
Quantity
13.6 g
Type
reactant
Reaction Step One
Quantity
12 g
Type
reactant
Reaction Step Two
Name
Quantity
50 mL
Type
solvent
Reaction Step Two
Yield
42%

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